2-Morpholinoethyl methanesulfonate

• Molecular Formula: C7H15NO4S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: 2-morpholin-4-ylethyl methanesulfonate
• InChI: InChI=1S/C7H15NO4S/c1-13(9,10)12-7-4-8-2-5-11-6-3-8/h2-7H2,1H3
• InChI Key: SCQZHPMTSDVGKB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCN1CCOCC1

Description

2-Morpholinoethyl methanesulfonate is a useful research compound. Its molecular formula is C7H15NO4S and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(2-hydroxylethyl)-morpholine (Aldrich, 5.1 mL, 42 mmol), triethylamine (17 mL, 124 mmol), and methanesulfonyl chloride (4.8 mL, 62 mmol) in 100 mL THF were processed as described in Example 1C to give the crude material which was used directly in the next reaction.

Synthesis routes and methods II

Procedure details

A flask was charged with 2-morpholinoethanol (1.0 g, 7.1 mmol), DIEA (2.4 mL, 14 mmol) and dichloromethane (100 mL). Mesylchloride (0.64 mL, 8.3 mmol) was added in a dropwise fashion to the dichloromethane mixture and the reaction mixture was stirred at room temperature for 15 hours. Concentration of the reaction mixture gave rise to a quantitative yield of 2-morpholinoethyl methanesulfonate, which was used in the next step without any without further purification. EI (MS); 210 (MH+).